4-(Hydrazinylidenemethyl)phenyl 4-methylbenzoate

• CAS No.: 40761-74-8
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: (4-methanehydrazonoylphenyl) 4-methylbenzoate
• InChI: InChI=1S/C15H14N2O2/c1-11-2-6-13(7-3-11)15(18)19-14-8-4-12(5-9-14)10-17-16/h2-10H,16H2,1H3
• InChI Key: VMJNRZFATFYNNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=NN

Description

4-(Hydrazinylidenemethyl)phenyl 4-methylbenzoate (systematic name: 4-{(E)-[2-(pyridin-3-ylcarbonyl)hydrazinylidene]methyl}phenyl 4-methylbenzoate) is a hydrazide-hydrazone derivative featuring a 4-methylbenzoate ester group linked to a phenyl ring substituted with a hydrazinylidenemethyl moiety. This compound is structurally characterized by:

• A 4-methylbenzoate ester core, contributing to lipophilicity and metabolic stability.
• A pyridin-3-ylcarbonyl substituent on the hydrazine moiety, enhancing electronic interactions and solubility .

Its synthesis typically involves condensation reactions between hydrazide precursors and carbonyl-containing aromatic aldehydes under acidic or catalytic conditions . The compound’s structural features suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors through its hydrazone functionality.

Biological Activity

4-(Hydrazinylidenemethyl)phenyl 4-methylbenzoate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including anti-cancer, antimicrobial, and other pharmacological effects, supported by research findings and case studies.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{16}\text{H}_{18}\text{N}_2\text{O}_2$$

1. Anticancer Activity

Research indicates that derivatives of hydrazone compounds, including 4-(Hydrazinylidenemethyl)phenyl 4-methylbenzoate, exhibit promising anticancer properties. These compounds often act through mechanisms such as:

• Induction of Apoptosis : Studies show that hydrazone derivatives can induce programmed cell death in various cancer cell lines.
• Inhibition of Tumor Growth : Specific studies have demonstrated that these compounds can inhibit the proliferation of cancer cells, particularly in breast and colon cancers.

Case Study : A study published in the Journal of Molecular Structure highlighted the synthesis and evaluation of hydrazone derivatives, showing significant cytotoxic activity against human cancer cell lines (e.g., MCF-7 and HT-29) .

2. Antimicrobial Activity

The antimicrobial properties of hydrazone derivatives have been well-documented. The compound has shown effectiveness against a range of bacterial strains, including:

• Gram-positive bacteria : Such as Staphylococcus aureus.
• Gram-negative bacteria : Including Escherichia coli.

Data Table: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

This table summarizes the MIC values indicating the potency of the compound against various pathogens.

The biological activity of 4-(Hydrazinylidenemethyl)phenyl 4-methylbenzoate can be attributed to several mechanisms:

• Interaction with DNA : Some studies suggest that hydrazone compounds can intercalate with DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism or bacterial growth, leading to reduced viability.

Research Findings

Recent research has focused on the synthesis and characterization of this compound using various spectroscopic methods (FT-IR, NMR). These studies not only confirm the structural integrity but also correlate specific structural features with biological activity.

Molecular Docking Studies

Computational studies have been employed to predict how well the compound binds to target proteins involved in cancer progression. Molecular docking simulations suggest strong binding affinity to targets like Bcl-2 and cytochrome P450 enzymes, which are crucial in drug metabolism and cancer cell survival .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Hydrazide-Hydrazone Derivatives

(a) NOVFOV: (E)-4-(N-carbamothioylethanehydrazonoyl)phenyl 4-methylbenzoate

• Structural Similarity : Shares the 4-methylbenzoate ester and hydrazinylidenemethyl group but replaces the pyridin-3-ylcarbonyl with a carbamothioyl (–C(=S)–NH₂) group.
• Biological Activity: Thiosemicarbazone derivatives like NOVFOV exhibit antimicrobial and anticancer properties due to metal chelation capabilities. The 4-methylbenzoate ester enhances membrane permeability compared to carboxylate analogs .
• Synthesis : Achieved via similar condensation methods, but with thiosemicarbazide intermediates.

(b) 4-Aminobenzoic Acid Hydrazide-Hydrazone Derivatives

• Example : Compounds 4a–m from , featuring sulfonyl-substituted aromatic aldehydes.
• Key Differences: Lack the 4-methylbenzoate ester, instead retaining a free carboxylic acid or ester group on the 4-aminobenzoic acid backbone.
• Activity : These derivatives show enhanced solubility but reduced metabolic stability compared to 4-methylbenzoate-containing analogs .

Benzoate Esters with Varying Substituents

(a) Positional Isomers of Methylbenzoate Esters

Compound Name	Substituent Position	Yield (%)	LogP (Calculated)	Biological Notes
2-(Benzo[d]thiazol-2-yl)phenyl 2-methylbenzoate	2-methyl	82	4.2	Lower steric hindrance enhances enzyme binding
2-(Benzo[d]thiazol-2-yl)phenyl 4-methylbenzoate	4-methyl	84	4.5	Higher lipophilicity improves membrane permeability
Target Compound	4-methyl + hydrazone	N/A	~3.8*	Hydrazone group introduces redox activity

*Calculated using fragment-based methods.

(b) Phenyl 4-Methylbenzoate (CAS 1900-85-2)

• Structural Simplicity : Lacks the hydrazinylidenemethyl group.
• Physicochemical Properties : Molecular weight = 212.24, XLogP3 = 4.0. The absence of the hydrazone moiety reduces hydrogen-bonding capacity but increases logP .

Pharmacologically Active Analogs

(a) LPM570065: 4-[2-Dimethylamino-1-(1-hydroxycyclohexyl)ethyl]phenyl 4-methylbenzoate Hydrochloride

• Structural Features: Retains the 4-methylbenzoate group but replaces the hydrazone with a dimethylamino-hydroxycyclohexyl substituent.
• Activity : A triple reuptake inhibitor (TRI) with IC₅₀ values of 723 nM (SERT), 763 nM (NET), and 491 nM (DAT). The 4-methylbenzoate acts as a prodrug, hydrolyzing in vivo to release active metabolites .
• Comparison: Unlike the target compound, LPM570065’s activity relies on its amino-alcohol moiety rather than hydrazone-mediated interactions.

(b) Polymorphic Forms of 4-Methylbenzoate Derivatives

• Example : Crystalline forms I–V of LPM570065 hydrochloride.
• Relevance : Polymorphism affects solubility and bioavailability. The target compound’s hydrazone group may limit crystalline polymorphism compared to bulkier analogs .